![molecular formula C12H17BrClNO B1440417 3-[(3-Bromophenoxy)methyl]piperidine hydrochloride CAS No. 1185119-05-4](/img/structure/B1440417.png)
3-[(3-Bromophenoxy)methyl]piperidine hydrochloride
Overview
Description
“3-[(3-Bromophenoxy)methyl]piperidine hydrochloride” is a biochemical often used for proteomics research . Its molecular formula is C12H16BrNO.HCl, and it has a molecular weight of 306.63 .
Molecular Structure Analysis
The InChI code for “3-[(3-Bromophenoxy)methyl]piperidine hydrochloride” is 1S/C12H16BrNO.ClH/c13-11-3-5-12(6-4-11)15-9-10-2-1-7-14-8-10;/h3-6,10,14H,1-2,7-9H2;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[(3-Bromophenoxy)methyl]piperidine hydrochloride” are not well-documented. Its molecular weight is 306.63 .Scientific Research Applications
Proteomics Research
3-[(3-Bromophenoxy)methyl]piperidine hydrochloride: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions . This compound can be used as a biochemical tool to modify proteins or peptides to study their structure-activity relationships, helping researchers understand protein interactions and functions.
Mechanism of Action
Target of Action
The primary targets of 3-[(3-Bromophenoxy)methyl]piperidine hydrochloride are currently unknown. This compound is used in proteomics research
Mode of Action
Given its use in proteomics research , it may interact with proteins or other biomolecules in a way that affects their function or structure.
Biochemical Pathways
As a tool in proteomics research , it may influence a variety of pathways depending on the proteins or biomolecules it interacts with
Result of Action
As a tool in proteomics research , it may have a variety of effects depending on the proteins or biomolecules it interacts with.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-[(3-Bromophenoxy)methyl]piperidine hydrochloride. For instance, it should be stored in an inert atmosphere at room temperature
properties
IUPAC Name |
3-[(3-bromophenoxy)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO.ClH/c13-11-4-1-5-12(7-11)15-9-10-3-2-6-14-8-10;/h1,4-5,7,10,14H,2-3,6,8-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMMIAVSPDSFSRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=CC(=CC=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Bromophenoxy)methyl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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